Cas no 33401-94-4 (Pyrantel tartrate)
Pyrantel tartrate Chemical and Physical Properties
Names and Identifiers
-
- (E)-4,5,6-TETRAHYDRO-1-METHYL-2-(2-(2-THIENYL)ETHENYL)PYRIMIDINE
- Pyrantel (+)-tartrate salt
- PYRANTEL TARTRATE
- PYRANTEL TARTRATE SALT
- 1-Methyl-2-(2-[2-thienyl]ethenyl)-1,4,5,6-tetrahydropyrimidine
- pyrantel hydrogen tartrate
- Pyrantel Tartate
- Pyranteltartrat
- 1,4,5,6-Tetrahydro-1-methyl-2-(2-(2-thienyl)vinyl)-pyrimidin(e)-pyrimidintartrate
- Prestwick3_000212
- PYRANTELTARTRATE
- PyrantelCare
- BSPBio_000223
- (2R,3R)-2,3-dihydroxybutanedioic acid;1-methyl-2-[(E)-2-thiophen-2-ylethenyl]-5,6-dihydro-4H-pyrimidine
- PYRANTEL TARTRATE [USP-RS]
- BPBio1_000247
- (E)-1,4,5,6-Tetrahydro-1-methyl-2-(2-(2-thienyl)vinyl)pyrimidine tartrate (1:1)
- Tox21_113347
- Pyrantel tartrate [USAN]
- Pyrantel tartrate (USP)
- A875297
- PYRANTEL TARTRATE [MI]
- AKOS016014952
- UNII-SC82VF0480
- SCHEMBL536109
- SR-01000872648-1
- Pyrequan tartrate
- EINECS 251-501-8
- CHEMBL2105309
- Banminth (TN)
- SC82VF0480
- Pyrimidine, 1,4,5,6-tetrahydro-1-methyl-2-[2-(2-thienyl)ethenyl]-, (E)-, (R-(R*,R*))-2,3-dihydroxybutanedioate (1:1)
- PYRANTEL TARTRATE [GREEN BOOK]
- NCGC00017103-02
- Continuex
- Pyrantel tartrate, United States Pharmacopeia (USP) Reference Standard
- Pyrimidine, 1,4,5,6-tetrahydro-1-methyl-2-(2-(2-thienyl)vinyl)-, (E)-, tartrate (1:1)
- CCG-220212
- F85116
- CP 10423-18
- Tartrate, Pyrantel
- HMS2095L05
- Banminth 48
- DTXCID1028784
- (E)-1,4,5,6-Tetrahydro-1-methyl-2-[2-(2-thienyl)vinyl]pyrimidine tartrate (1:1)
- CS-3870
- Banminth
- SR-01000872648
- Pyrantel bitartrate
- Strongid48
- Strongid 48
- HMS3712L05
- DTXSID4048858
- D05657
- PYRANTEL TARTRATE (USP-RS)
- PYRANTEL TARTRATE [USP MONOGRAPH]
- Purina Horse & Colt Wormer
- CAS-33401-94-4
- MS-25582
- CP-10,423-18
- HY-12641
- Q27289138
- Banminth, Strongid
- Pyrimidine, 1,4,5,6-tetrahydro-1-methyl-2-(2-(2-thienyl)ethenyl)-, (E)-, (R-(R*,R*))-2,3-dihydroxybutanedioate (1:1)
- 2(1H)-Pyrimidinone, 4,6-diamino-5-nitroso-
- Tox21_113347_1
- Ban-A-Worm Py. Tartrate, Ban-A-Worm Pyrantel Tartrate Ton Pack
- (E)-1-methyl-2-(2-(thiophen-2-yl)vinyl)-1,4,5,6-tetrahydropyrimidine (2R,3R)-2,3-dihydroxysuccinate
- Pyrantel (tartrate)
- PYRANTEL TARTRATE (USP MONOGRAPH)
- 33401-94-4
- TRANS-1-METHYL-1,4,5,6-TETRAHYDRO-2-(2-(THIENYL)VINYL)PYRIMIDINE TARTRATE
- NCGC00174007-04
- DA-67033
- VWRCYAZJKNPEQR-NIEARKAZSA-N
- Pyrantel tartrate
-
- MDL: MFCD00216022
- Inchi: 1S/C11H14N2S.C4H6O6/c1-13-8-3-7-12-11(13)6-5-10-4-2-9-14-10;5-1(3(7)8)2(6)4(9)10/h2,4-6,9H,3,7-8H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/b6-5+;/t;1-,2-/m.1/s1
- InChI Key: VWRCYAZJKNPEQR-NIEARKAZSA-N
- SMILES: S1C=CC=C1/C=C/C1=NCCCN1C.O[C@@H](C(=O)O)[C@H](C(=O)O)O
Computed Properties
- Exact Mass: 356.10400
- Monoisotopic Mass: 356.10420754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 382
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 159Ų
Experimental Properties
- Melting Point: 148-150°
- Solubility: H2O: soluble4.0ML, clear, colorless to faint yellow or tan (Solvent: 200 mg plus 4.0 mL )
- PSA: 158.90000
- LogP: -0.25380
Pyrantel tartrate Security Information
- Hazardous Material transportation number:UN 2811 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 25
- Safety Instruction: 45
- RTECS:UW0249000
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:6.1(b)
- HazardClass:6.1(b)
- PackingGroup:III
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Safety Term:6.1(b)
- Packing Group:III
- Risk Phrases:R25
Pyrantel tartrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-12641-10mM*1mLinDMSO |
Pyrantel tartrate |
33401-94-4 | 98.23% | 10mM*1mLinDMSO |
¥500 | 2022-05-18 | |
| MedChemExpress | HY-12641-100mg |
Pyrantel tartrate |
33401-94-4 | 98.69% | 100mg |
¥200 | 2025-04-16 | |
| MedChemExpress | HY-12641-500mg |
Pyrantel tartrate |
33401-94-4 | 98.69% | 500mg |
¥500 | 2025-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P879529-100mg |
Pyrantel tartrate |
33401-94-4 | ≥99% | 100mg |
¥360.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P879529-500mg |
Pyrantel tartrate |
33401-94-4 | ≥99% | 500mg |
¥1,080.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P879529-1g |
Pyrantel tartrate |
33401-94-4 | ≥99% | 1g |
¥1,770.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P879529-5g |
Pyrantel tartrate |
33401-94-4 | ≥99% | 5g |
¥5,200.00 | 2022-01-13 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T0395-50 mg |
Pyrantel tartrate |
33401-94-4 | 99.88% | 50mg |
¥189.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T0395-100 mg |
Pyrantel tartrate |
33401-94-4 | 99.88% | 100MG |
¥298.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T0395-200 mg |
Pyrantel tartrate |
33401-94-4 | 99.88% | 200mg |
¥536.00 | 2022-04-26 |
Pyrantel tartrate Suppliers
Pyrantel tartrate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on Pyrantel tartrate
Pyrantel Tartrate: A Comprehensive Overview
Pyrantel tartrate, with the CAS number 33401-94-4, is a widely recognized anthelmintic agent used in veterinary and human medicine. This compound belongs to the class of tetrahydropyran derivatives and is primarily employed for the treatment of parasitic infections caused by nematodes. The chemical name of pyrantel tartrate is (R)-5-benzyl-2-(3,4-dihydroxyphenyl)-1,3-dioxolane, and it is often referred to as pyrantel tartaric salt due to its salt form with tartaric acid.
The mechanism of action of pyrantel tartrate involves its ability to activate nicotinic acetylcholine receptors in the nervous system of parasites, leading to spastic paralysis and subsequent expulsion from the host. Recent studies have highlighted its efficacy against a broad spectrum of nematodes, including Ascaris lumbricoides, Trichuris trichiura, and Ancylostoma duodenale. This makes it a valuable tool in both veterinary and human healthcare settings.
One of the most significant advancements in pyrantel tartrate research involves its formulation for improved bioavailability. Scientists have explored various delivery systems, such as sustained-release formulations and targeted drug delivery, to enhance its therapeutic efficiency. These innovations aim to reduce dosing frequency and minimize potential side effects, making it more patient-friendly.
Another area of interest is the comparative efficacy of pyrantel tartrate with other anthelmintics. Recent clinical trials have demonstrated that pyrantel tartrate exhibits synergistic effects when combined with albendazole or mebendazole, particularly in cases of mixed parasitic infections. This combination therapy not only enhances the elimination of parasites but also reduces the likelihood of resistance development.
From a pharmacokinetic perspective, pyrantel tartrate is rapidly absorbed after oral administration, with peak plasma concentrations achieved within 1-2 hours. Its half-life is relatively short, approximately 4-6 hours, necessitating multiple doses for optimal efficacy. However, researchers are investigating methods to prolong its duration of action through advanced drug delivery systems.
In terms of safety profile, pyrantel tartrate is generally well-tolerated with mild gastrointestinal side effects being the most common adverse reactions. Severe adverse events are rare but may include allergic reactions or neurological symptoms in susceptible individuals. These findings underscore the importance of patient screening and dosage adjustment based on individual health conditions.
Recent research has also focused on the environmental impact of pyrantel tartrate. Studies indicate that its metabolites degrade efficiently in soil and aquatic environments, minimizing ecological risks. This information is crucial for regulatory agencies and manufacturers aiming to ensure sustainable use of this compound.
Moreover, there has been growing interest in repurposing pyrantel tartrate for non-parasitic applications. Preliminary studies suggest potential anti-inflammatory and immunomodulatory properties that could be harnessed for treating autoimmune diseases or inflammatory disorders. While these findings are still in early stages, they open new avenues for exploring the therapeutic potential of pyrantel tartrate beyond its traditional use.
In conclusion, pyrantel tartrate (CAS no33401-94-4) remains a cornerstone in antiparasitic therapy due to its proven efficacy and favorable safety profile. Ongoing research continues to uncover new insights into its pharmacodynamics, delivery mechanisms, and potential therapeutic applications. As science advances, pyrantel tartrate stands as a testament to innovation in parasitology and drug development.
33401-94-4 (Pyrantel tartrate) Related Products
- 26155-32-8(MorantelEPImpurityBL-Tartrate(cis-MorantelL-Tartrate))
- 17076-90-3(1,4,5,6-Tetrahydro-1-methyl-2-(2-(2-thienyl)vinyl)pyrimidine citrate)
- 5685-86-9(Pyrantel citrate)
- 26155-31-7(Morantel tartrate)
- 69525-81-1(Morantel Citrate)
- 7635-10-1(PYRANTEL TARTRATE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)